(5-Cyclopropylisoxazol-3-yl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone
• InChI: InChI=1S/C18H19FN2O4S/c19-13-3-5-14(6-4-13)26(23,24)15-7-9-21(10-8-15)18(22)16-11-17(25-20-16)12-1-2-12/h3-6,11-12,15H,1-2,7-10H2
• InChI Key: DERLVRQMYAXDFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)N3CCC(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1797687-14-9

Description

This compound is a complex organic molecule that likely contains a cyclopropyl group, an isoxazole ring, a fluorophenyl group, a sulfonyl group, and a piperidine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via multi-step reactions. For example, a fluorinated pyrazole was synthesized via a two-step reaction involving the synthesis of pyrazoline via a one-pot three-component reaction under microwave irradiation, followed by the synthesis of pyrazole via oxidative aromatization of pyrazoline under conventional heating.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • A study by Prasad et al. (2018) focused on the synthesis of a related compound, highlighting its potential for antiproliferative activity. The study characterized its structure using various spectroscopic techniques and confirmed it through X-ray diffraction studies.

• Antimicrobial Activity :

  • Mallesha & Mohana (2014) synthesized derivatives of a similar compound and evaluated their in vitro antibacterial and antifungal activities, discovering that certain derivatives exhibited significant antimicrobial activity against pathogenic strains.

• Enantioselective Synthesis :

  • A study by Liu et al. (2013) presented a route to synthesize sulfamate-fused piperidin-4-ones, which are structurally related, demonstrating high diastereo- and enantioselectivity.

• Synthesis and Characterization for Crystal Structure Studies :

  • Research by Naveen et al. (2015) involved the synthesis and characterization of a compound with a similar structure. The crystal structure was analyzed, revealing insights into molecular conformations and intermolecular interactions.

• Anticonvulsant Activities :

  • Malik & Khan (2014) investigated a series of novel compounds, including one structurally related to the chemical . They evaluated their anticonvulsant activities and found significant efficacy in certain compounds, surpassing that of reference drugs (Malik & Khan, 2014).

• Herbicidal and Insecticidal Activities :

  • A study by Wang et al. (2015) synthesized N-phenylpyrazolyl aryl methanones derivatives containing the arylsulfonyl group, similar to the queried compound, and found that some exhibited favorable herbicidal and insecticidal activities.

• Radiolabelling and In Vivo Evaluation for Imaging :

  • Blanckaert et al. (2007) synthesized and evaluated a compound similar to the requested one for potential use as a SPECT tracer for the serotonin 5-HT2A receptor, showing promising results in mice (Blanckaert et al., 2007).

• Antiestrogenic Activity :

  • A research by Jones et al. (1979) involved synthesizing a compound with a similar structure and demonstrated its potent antiestrogenic activity in animal models.